Cas no 2172277-35-7 (2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172277-35-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5862115
• PubChem ID: 165878291
• Update Time: 2025-07-19

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid
• EN300-1484032
• 2-(1-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}cyclobutyl)acetic acid
• 2172277-35-7

• Inchi： 1S/C28H34N2O5/c1-18(2)24(14-25(31)29-17-28(12-7-13-28)15-26(32)33)30-27(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,7,12-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MQEOETRTAXIFCT-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(CC(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid

Research Brief on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS: 2172277-35-7)

In recent years, the compound 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS: 2172277-35-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promising potential in peptide synthesis and drug development. The Fmoc group, in particular, is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering protection for amino groups during the synthesis process.

Recent studies have focused on the application of this compound in the development of novel peptide-based therapeutics. Its structural features, including the cyclobutyl ring, contribute to enhanced stability and bioavailability, making it an attractive candidate for drug design. Researchers have explored its utility in creating peptide conjugates and prodrugs, leveraging its ability to facilitate controlled release and targeted delivery of active pharmaceutical ingredients (APIs).

One of the key advancements in this area involves the use of 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid as a building block in the synthesis of cyclic peptides. Cyclic peptides are increasingly recognized for their therapeutic potential, particularly in targeting protein-protein interactions (PPIs) that are often challenging to address with small molecules. The incorporation of this compound into peptide backbones has been shown to improve metabolic stability and binding affinity, as demonstrated in recent in vitro and in vivo studies.

Furthermore, the compound's role in the development of peptide-based inhibitors for enzymes and receptors has been investigated. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in designing inhibitors for proteases involved in inflammatory pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its applications in peptide synthesis, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid has also been explored in the context of bioconjugation. Researchers have utilized its reactive functional groups to link peptides with other biomolecules, such as antibodies or nanoparticles, for targeted therapy and diagnostic applications. This approach has shown promise in oncology, where peptide-drug conjugates (PDCs) are being developed to enhance the specificity and efficacy of cancer treatments.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing scalable methodologies for its incorporation into complex peptide structures. Advances in chromatography and mass spectrometry have played a critical role in characterizing and validating the purity of the compound, ensuring its suitability for pharmaceutical applications.

In conclusion, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS: 2172277-35-7) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and functional groups enable a wide range of applications, from peptide synthesis to bioconjugation and targeted therapy. Ongoing research continues to uncover new possibilities for this compound, underscoring its potential to contribute to the development of next-generation therapeutics.